Cas no 187278-01-9 (5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione)

• Product Name: 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione
• CAS No: 187278-01-9
• MF: C₁₃H₁₂BrNO₄
• MW: 326.142683029175
• MDL: MFCD01111607
• CID: 855197
• PubChem ID: 2751154
• Update Time: 2025-06-15

5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(((4-Bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 1,3-Dioxane-4,6-dione, 5-[[(4-bromophenyl)amino]methylene]-2,2-dimethyl-
• 5-[(4-bromoanilino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-((4-Bromophenylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• MFCD01111607
• 5-[(4-Bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• CS-0108119
• AKOS003495741
• SR-01000051624-1
• Z87003968
• 5-{[(4-bromophenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[(4-Bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione ,98per cent
• DTXSID50372820
• SCHEMBL15555582
• 187278-01-9
• AS-73115
• SR-01000051624
• 5-(4-Bromoanilinomethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• DB-123564
• F81396
• 5-[(4-Bromophenylamino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione ,98%
• 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione

• MDL： MFCD01111607
• Inchi： 1S/C13H12BrNO4/c1-13(2)18-11(16)10(12(17)19-13)7-15-9-5-3-8(14)4-6-9/h3-7,15H,1-2H3
• InChI Key： FPDIFKRDHUXNFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N/C=C1/C(=O)OC(C)(C)OC/1=O

Computed Properties

• Exact Mass: 324.99497g/mol
• Monoisotopic Mass: 324.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione Security Information

• Hazard Category Code： 22-38
• Safety Instruction： 36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione

Research Briefing on 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione (CAS: 187278-01-9)

In recent years, the compound 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione (CAS: 187278-01-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique dioxane-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione involves a multi-step process that typically starts with the condensation of 4-bromoaniline with a dioxane-dione derivative. Recent studies have focused on optimizing this synthetic route to improve yield and purity, with particular emphasis on green chemistry approaches to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione exhibits potent inhibitory activity against several protein kinases, including those involved in inflammatory pathways. In vitro assays have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary data from animal models indicate that the compound possesses favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life.

Recent preclinical investigations have expanded the scope of this compound's applications, exploring its efficacy in oncology. Studies have shown that 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. These findings have spurred interest in developing derivatives with enhanced selectivity and reduced off-target effects, paving the way for potential clinical trials in the near future.

Despite these promising results, challenges remain in the development of 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and comprehensive safety profiling. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into tangible clinical benefits.

In conclusion, 5-(4-Bromo-phenylamino)-methylene-2,2-dimethyl-1,3dioxane-4,6-dione represents a promising candidate for the development of novel therapeutics in inflammation and oncology. Continued research into its mechanism of action, coupled with advancements in synthetic chemistry and drug delivery systems, will be crucial in unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and bringing innovative treatments to patients.